3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid

• IUPAC Name: 3-[(5-chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid
• InChI: InChI=1S/C11H14ClNO5S/c1-13(6-5-11(14)15)19(16,17)10-7-8(12)3-4-9(10)18-2/h3-4,7H,5-6H2,1-2H3,(H,14,15)
• InChI Key: CMFUSQSLUGYPMS-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC(=O)O)S(=O)(=O)C1=C(C=CC(=C1)Cl)OC
• Molecular Formula: C11H14ClNO5S
• Molecular Weight: 307.75 g/mol

Description

3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid, also known as CP-465,022, is a chemical compound that is used in scientific research. It is a selective antagonist of the metabotropic glutamate receptor 5 (mGluR5), which is a type of G protein-coupled receptor that is involved in the regulation of synaptic plasticity and neurotransmitter release.

Mechanism of Action

3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid binds to the allosteric site of mGluR5 and inhibits its activity. This leads to a decrease in the release of glutamate, a neurotransmitter that is involved in synaptic plasticity and neurotransmission. By modulating the activity of mGluR5, 3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid can affect the function of various brain regions and circuits that are involved in the regulation of mood, cognition, and behavior.
Biochemical and Physiological Effects:
3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid has been shown to have various biochemical and physiological effects in animal models and cell cultures. It can reduce the expression of immediate early genes that are involved in synaptic plasticity and neurotransmitter release. It can also decrease the levels of dopamine and glutamate in the brain, which are neurotransmitters that are involved in reward and motivation. Additionally, 3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid can modulate the activity of various ion channels and receptors that are involved in the regulation of neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid has several advantages for lab experiments. It is a selective and potent antagonist of mGluR5, which allows for the specific modulation of this receptor without affecting other receptors or ion channels. It is also stable and soluble in water, which makes it easy to handle and administer. However, 3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid has some limitations as well. It has a short half-life in vivo, which requires frequent dosing and can lead to fluctuations in its concentration. It also has poor bioavailability and limited penetration of the blood-brain barrier, which can limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for the study of 3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid and mGluR5 antagonists. One direction is to investigate the potential therapeutic effects of these compounds in various neurological and psychiatric disorders, such as addiction, anxiety, depression, and schizophrenia. Another direction is to explore the role of mGluR5 in other brain regions and circuits that are involved in the regulation of mood, cognition, and behavior. Additionally, future studies could focus on the development of more selective and potent mGluR5 antagonists with improved pharmacokinetic properties and brain penetration.

Synthesis Methods

3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid can be synthesized by reacting 5-chloro-2-methoxybenzenesulfonyl chloride with methylamine and then reacting the resulting intermediate with 3-chloropropanoic acid. The final product is obtained by purifying the crude product using column chromatography.

Scientific Research Applications

3-[(5-Chloro-2-methoxyphenyl)sulfonyl-methylamino]propanoic acid is primarily used in scientific research to study the role of mGluR5 in various neurological and psychiatric disorders, such as addiction, anxiety, depression, and schizophrenia. It is also used to investigate the potential therapeutic effects of mGluR5 antagonists in these disorders.